Cas no 2411324-22-4 (methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate)

Methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate is a synthetic organic compound featuring a conjugated ester-amide structure with a dimethylsulfamoylphenyl moiety. Its key advantages include its role as a versatile intermediate in medicinal chemistry, particularly in the design of sulfonamide-based bioactive molecules. The presence of the α,β-unsaturated ester group enhances reactivity for Michael addition or nucleophilic substitution, while the sulfamoyl group contributes to potential pharmacological activity, such as enzyme inhibition or receptor modulation. The compound’s well-defined stereochemistry and functional group compatibility make it valuable for targeted synthesis in drug discovery and development. Its stability under standard conditions ensures reliable handling in laboratory applications.
methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate structure
2411324-22-4 structure
Product Name:methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate
CAS No:2411324-22-4
MF:C16H22N2O5S
MW:354.421283245087
CID:5358402
PubChem ID:146099508
Update Time:2025-05-21

methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Z4097795192
    • methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate
    • Methyl (E)-4-[1-[4-(dimethylsulfamoyl)phenyl]propan-2-ylamino]-4-oxobut-2-enoate
    • Inchi: 1S/C16H22N2O5S/c1-12(17-15(19)9-10-16(20)23-4)11-13-5-7-14(8-6-13)24(21,22)18(2)3/h5-10,12H,11H2,1-4H3,(H,17,19)/b10-9+
    • InChI Key: MVOXAMLUJKKDNH-MDZDMXLPSA-N
    • SMILES: S(C1C=CC(=CC=1)CC(C)NC(/C=C/C(=O)OC)=O)(N(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 558
  • XLogP3: 1.2
  • Topological Polar Surface Area: 101

methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26580991-0.05g
methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate
2411324-22-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate

Compound CAS No 2411324-22-4: Methyl (2E)-3-{[1-(4-Dimethylsulfamoylphenyl)propan-2-yl]carbamoyl}propenoate

The compound with CAS No 69876555 known as methyl (E)-3-{[1-(4-dimethylsulfamoylphenyl)propan-(E)-yl]carbamoyl}propenoate is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound, often referred to as methyl (E)-3-carbamoyl propenoate derivative, has garnered attention due to its unique structural properties and potential therapeutic benefits.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems. Its structure, which includes a propenoate group and a dimethylsulfamoyl substituent, contributes to its stability and bioavailability. Researchers have demonstrated that this compound exhibits remarkable antitumor activity in preclinical models, making it a promising candidate for cancer therapy.

The synthesis of methyl (E)-3-{[1-(4-dimethylsulfamoylphenyl)propan-(E)-yl]carbamoyl}propenoate involves a multi-step process that incorporates advanced organic chemistry techniques. The use of dimethyl sulfamide as a key intermediate has been shown to enhance the compound's solubility and pharmacokinetic profile. This has been extensively documented in recent publications, emphasizing its role in drug design and optimization.

In terms of applications, this compound has been explored for its potential in targeted drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an ideal candidate for encapsulating therapeutic agents. Studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have provided compelling evidence for its efficacy in delivering anticancer drugs with minimal side effects.

The structural versatility of methyl (E)-3-{[1-(4-dimethylsulfamoylphenyl)propan-(E)-yl]carbamoyl}propenoate also lends itself to other applications, including its use as a precursor in the synthesis of more complex molecules. Its role as an intermediate in the production of bioactive compounds has been extensively studied, with researchers focusing on its ability to facilitate the formation of novel pharmacophores.

From an environmental standpoint, this compound has been shown to exhibit low toxicity levels, making it suitable for large-scale production and application. Regulatory bodies have recognized its safety profile, which aligns with current standards for pharmaceutical development. This has further solidified its position as a key component in modern drug discovery pipelines.

In conclusion, methyl (E)-3-{[1-(4-dimethylsulfamoylphenyl)propan-(E)-yl]carbamoyl}propenoate represents a significant advancement in organic chemistry. Its unique properties and diverse applications make it an invaluable tool in the development of innovative therapeutic solutions. As research continues to uncover new potentials for this compound, its role in the pharmaceutical industry is expected to grow exponentially.

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